3-(Methylsulfonyl)propyl methanesulfonate

Specification

• CAS No.: 357913-53-2
• Molecular Formula: C5H12O5S2
• Molecular Weight: 216.3 g/mol
• IUPAC Name: 3-methylsulfonylpropyl methanesulfonate
• Standard InChI: InChI=1S/C5H12O5S2/c1-11(6,7)5-3-4-10-12(2,8)9/h3-5H2,1-2H3
• Standard InChI Key: BZQGPGKJLOOSFU-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)CCCOS(=O)(=O)C
• Canonical SMILES: CS(=O)(=O)CCCOS(=O)(=O)C

Introduction

Chemical Identity and Structure

Basic Information and Identification

3-(Methylsulfonyl)propyl methanesulfonate is identified by the CAS Registry Number 357913-53-2. The compound has several synonyms in chemical databases and commercial catalogs, including 3-methylsulfonylpropyl methanesulfonate and MFCD18642728. First registered in chemical databases in 2006, the compound has maintained consistent identification parameters through recent updates in 2025.

Table 1: Identification Parameters of 3-(Methylsulfonyl)propyl methanesulfonate

Parameter	Information
CAS Number	357913-53-2
PubChem CID	10262758
Molecular Formula	C5H12O5S2
Molecular Weight	216.3 g/mol
IUPAC Name	3-methylsulfonylpropyl methanesulfonate
InChI	InChI=1S/C5H12O5S2/c1-11(6,7)5-3-4-10-12(2,8)9/h3-5H2,1-2H3
InChIKey	BZQGPGKJLOOSFU-UHFFFAOYSA-N
SMILES	CS(=O)(=O)CCCOS(=O)(=O)C

Structural Characteristics

The molecular structure of 3-(Methylsulfonyl)propyl methanesulfonate features a three-carbon propyl chain that serves as a backbone connecting two distinct sulfur-containing functional groups. At one terminus is a methylsulfonyl group (CH₃SO₂-), while the other end contains a methanesulfonate group (CH₃SO₃-). This dual functionality gives the compound its distinctive chemical reactivity profile.

The compound contains five oxygen atoms distributed between the two sulfur-containing groups, with each sulfur atom in the hexavalent oxidation state. These structural features contribute to the compound's potential reactivity and applications in organic synthesis.

Physical and Chemical Properties

Computed Chemical Properties

The physicochemical properties of 3-(Methylsulfonyl)propyl methanesulfonate have been computationally determined through standardized algorithms. These properties provide insight into the compound's behavior in various chemical environments and its potential reactivity patterns. The molecular weight has been computed to be 216.3 g/mol using PubChem 2.1 algorithms, consistent with its molecular formula C5H12O5S2.

Classification	Category	Hazard Statement
Skin irritation	Category 2	H315: Causes skin irritation
Eye irritation	Category 2A	H319: Causes serious eye irritation
Specific target organ toxicity - single exposure	Category 3 (Respiratory system)	H335: May cause respiratory irritation

These classifications indicate that the compound requires careful handling to prevent adverse health effects.

Analytical Methods and Characterization

Chromatographic Analysis

Related methanesulfonate compounds such as methyl methanesulfonate (MMS), ethyl methanesulfonate (EMS), and isopropyl methanesulfonate (IPMS) have been analyzed using gas chromatography-mass spectrometry (GC-MS) with electron ionization. Similar methods could potentially be applied to 3-(Methylsulfonyl)propyl methanesulfonate, though method optimization would be necessary due to its different physicochemical properties.